Cas no 3155-51-9 (4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one)

• Product Name: 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one
• CAS No: 3155-51-9
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• MDL: MFCD29039595
• CID: 310310
• PubChem ID: 160673
• Update Time: 2025-06-11

4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-methoxy-6-(2-phenylethyl)-
• 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one
• 4-methoxy-6-(2-phenylethyl)pyran-2-one
• 4-methoxy-6-phenethyl-pyran-2-one
• 7,8-Dihydro-5,6-dehydrokawain
• 3155-51-9
• 4-Methoxy-6-phenethyl-2H-pyran-2-one
• Kawain, 5,6-dehydro-7,8-dihydro-
• SCHEMBL19679894
• CHEBI:157717
• OVXOWIKMOIVICB-UHFFFAOYSA-N
• DTXSID10185453
• CHEMBL1946699
• 2H-Pyran-2-one, 4-methoxy-6-(2-phenylethyl)-
• 2H-Pyran-2-one, 4-methoxy-6-phenethyl-
• Dihydro-5,6-dehydrokawain
• 2,4-Heptadienoic acid, 5-hydroxy-3-methoxy-7-phenyl-, .delta.-lactone
• 5,6-Didehydro-7,8-dihydrokawain
• 5,6-Dehydro-7,8-dihydrokavain
• 5,6-Ddk
• 5,6-Dehydro-7,8-dihydrokavain; 5,6-Didehydro-7,8-dihydrokawain; 5,6-Dehydro-7,8-dihydrokawain;
• DB-295452

• MDL： MFCD29039595
• Inchi： 1S/C14H14O3/c1-16-13-9-12(17-14(15)10-13)8-7-11-5-3-2-4-6-11/h2-6,9-10H,7-8H2,1H3
• InChI Key： OVXOWIKMOIVICB-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1CCC1C=CC=CC=1)OC)=O

Computed Properties

• Exact Mass: 230.09432
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones

Additional information on 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one

Chemical Profile of 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one (CAS No. 3155-51-9)

4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one, identified by its Chemical Abstracts Service (CAS) number 3155-51-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and natural product synthesis. This compound belongs to the pyranone class, characterized by a six-membered lactone ring fused to a pyran ring system. The presence of both methoxy and phenylethyl substituents imparts unique electronic and steric properties, making it a versatile scaffold for medicinal chemistry applications.

The structural motif of 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one has been extensively explored for its potential biological activities. Pyranones, in general, are known to exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and antioxidant properties. The methoxy group at the 4-position enhances the lipophilicity of the molecule, while the phenylethyl side chain introduces additional conformational flexibility and potential hydrogen bonding interactions with biological targets.

In recent years, there has been a surge in research focusing on natural product-inspired heterocycles due to their high binding affinity and low toxicity profiles. 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one has been synthesized through various organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex derivatives, facilitating structural optimization for drug discovery purposes.

One of the most compelling aspects of 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one is its utility as a building block in the development of novel therapeutic agents. Researchers have leveraged this scaffold to design molecules targeting specific enzymatic pathways involved in diseases such as cancer and neurodegeneration. For instance, modifications at the 6-position phenylethyl moiety have been shown to modulate kinase activity, while the methoxy group can serve as a site for further derivatization to enhance pharmacokinetic properties.

The pharmacological evaluation of 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one derivatives has revealed promising results in preclinical studies. Certain analogs have demonstrated inhibitory effects on enzymes such as COX-2 and lipoxygenase, which are implicated in inflammatory responses. Additionally, structural analogs with optimized solubility and metabolic stability have shown potential as lead compounds for further development into clinical candidates.

The synthesis and characterization of 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one have also contributed to advancements in computational chemistry and molecular modeling. High-throughput virtual screening techniques have been employed to identify novel derivatives with enhanced binding affinities to biological targets. These computational approaches have accelerated the drug discovery process by allowing rapid assessment of large libraries of compounds without the need for extensive experimental validation.

In conclusion, 4-Methoxy-6-(2-phenylethyl)-2H-pyran-2-one (CAS No. 3155-51-9) represents a valuable intermediate in synthetic chemistry with significant potential in medicinal applications. Its unique structural features make it an attractive scaffold for designing bioactive molecules targeting various therapeutic areas. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.